Cas no 1804134-44-8 (2,5-Dichloro-1H-benzimidazole-4-acetonitrile)

• Product Name: 2,5-Dichloro-1H-benzimidazole-4-acetonitrile
• CAS No: 1804134-44-8
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• CID: 4824486
• Update Time: 2025-06-11

2,5-Dichloro-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C9H5Cl2N3/c10-6-1-2-7-8(5(6)3-4-12)14-9(11)13-7/h1-2H,3H2,(H,13,14)
• InChI Key： OFKJXTZBQJHHKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1CC#N)N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.7
• Topological Polar Surface Area: 52.5

Additional information on 2,5-Dichloro-1H-benzimidazole-4-acetonitrile

Introduction to 2,5-Dichloro-1H-benzimidazole-4-acetonitrile (CAS No. 1804134-44-8)

2,5-Dichloro-1H-benzimidazole-4-acetonitrile (CAS No. 1804134-44-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for a variety of applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2,5-Dichloro-1H-benzimidazole-4-acetonitrile is C₉H₆Cl₂N₃, and its molecular weight is approximately 233.07 g/mol. The compound features a benzimidazole core with two chlorine substituents at the 2 and 5 positions, and an acetonitrile group at the 4 position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2,5-Dichloro-1H-benzimidazole-4-acetonitrile in various biological contexts. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 2,5-Dichloro-1H-benzimidazole-4-acetonitrile has shown promise as an antiproliferative agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity is attributed to its ability to interfere with key cellular processes such as DNA replication and protein synthesis.

The pharmacokinetic profile of 2,5-Dichloro-1H-benzimidazole-4-acetonitrile has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

In the realm of drug discovery and development, 2,5-Dichloro-1H-benzimidazole-4-acetonitrile serves as an important lead compound for structure-activity relationship (SAR) studies. By modifying the functional groups on the benzimidazole core or introducing new substituents, researchers can optimize the compound's biological activity and pharmacological properties. For instance, substituting different halogens or adding alkyl chains can enhance its potency or selectivity against specific targets.

The synthetic route for 2,5-Dichloro-1H-benzimidazole-4-acetonitrile has been well-documented in the literature. A common approach involves the reaction of 2,5-dichlorobenzimidazole with cyanoacetic acid in the presence of a base such as potassium carbonate. This method yields high purity product with good yields, making it suitable for large-scale production.

Beyond its direct applications in medicine, 2,5-Dichloro-1H-benzimidazole-4-acetonitrile has also found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it a valuable component in the development of novel materials with enhanced optical or electronic characteristics. Additionally, the compound can serve as a reference standard in analytical methods for detecting similar benzimidazole derivatives.

In conclusion, 2,5-Dichloro-1H-benzimidazole-4-acetonitrile (CAS No. 1804134-44-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its antimicrobial and antiproliferative activities make it an attractive candidate for drug development, while its synthetic accessibility and versatile chemical properties offer opportunities for further exploration and optimization. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing medical and scientific knowledge.